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Compound of Interest

Compound Name: Piptamine

Cat. No.: B1247215

Piptamine: A Comprehensive Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical and biological properties of
Piptamine, a novel fungal tertiary amine. Piptamine, isolated from the basidiomycete
Piptoporus betulinus, has demonstrated significant antimicrobial properties, positioning it as a
compound of interest in the search for new antibiotics. This guide synthesizes the available
data on its molecular structure, antimicrobial efficacy, and the methodologies employed for its
isolation and characterization.

Molecular Identity and Chemical Structure

Piptamine is chemically identified as N-benzyl-N-methylpentadecan-1-amine.[1] It is a unique
fungal metabolite characterized by the absence of chiral centers.[1]

Molecular Formula: C23Ha1N[1][2]

Chemical Structure: The structure of Piptamine consists of a long aliphatic pentadecyl chain, a
methyl group, and a benzyl group all attached to a central nitrogen atom.

(A 2D chemical structure diagram would be placed here in a full whitepaper. The following DOT
script provides a simplified representation of its key components.)
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Pentadecyl Chain (C15H31)

CH3-(CH2)13-CH2

Methyl Group (CH3)

CH3

Benzyl Grou

C6H5-CH2
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Fungal Cultivation

Inoculation of Piptoporus betulinus Lu 9-1

Submerged Culture
(21 days, 23°C, 110 rpm)

Extrdction

Solvent Extraction of Broth
(Ethyl Acetate)

Evaporation to Oily Residue

Column Chromatography
(Sephadex LH-20, MeOH)

Pooling of Bioactive Fractions
(Agar Diffusion Assay vs. B. subtilis)

Final Purification
(Silica Gel 60 Column)

Pure Piptamine (35 mg)
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Sample

Purified Piptamine

Analyticv al Technique

NMR Spectroscopy
m (tH, 13C) IR Spectroscopy

Derived Information
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Molecular Formula Atom Connectivity Functional Groups
(C23Ha1N) (Structural Framework) (Aliphatic & Aromatic C-H)

Final Cornfirmation

Structure Confirmed:

N-benzyl-N-methyl-
pentadecan-1-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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